Cas no 1426337-32-7 (4,4,5,5-Tetramethyl-2-[4-[4-(trifluoromethoxy)phenoxy]phenyl]-1,3,2-dioxaborolane)

4,4,5,5-Tetramethyl-2-[4-[4-(trifluoromethoxy)phenoxy]phenyl]-1,3,2-dioxaborolane is a high-purity boronic ester derivative widely used as a key intermediate in Suzuki-Miyaura cross-coupling reactions. Its stable dioxaborolane structure ensures excellent shelf life and handling properties, while the trifluoromethoxy phenoxy group enhances reactivity in palladium-catalyzed transformations. This compound is particularly valuable in pharmaceutical and agrochemical synthesis, where its robust performance under mild conditions and compatibility with diverse functional groups make it a preferred choice. Its well-defined crystalline form allows for precise stoichiometric control, ensuring reproducible results in complex coupling reactions. The product is typically supplied under inert conditions to maintain stability.

4,4,5,5-Tetramethyl-2-[4-[4-(trifluoromethoxy)phenoxy]phenyl]-1,3,2-dioxaborolane structure

1426337-32-7 structure

Product Name:4,4,5,5-Tetramethyl-2-[4-[4-(trifluoromethoxy)phenoxy]phenyl]-1,3,2-dioxaborolane

CAS No:1426337-32-7

MF:C₁₉H₂₀BF₃O₄

MW:380.165916442871

MDL:MFCD28126909

CID:4598763

Update Time:2025-05-28

4,4,5,5-Tetramethyl-2-[4-[4-(trifluoromethoxy)phenoxy]phenyl]-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

- (4-(4-(TRIFLUOROMETHOXY)PHENOXY)PHENYL)BORONIC ACID PINACOL ESTER
- 4,4,5,5-tetramethyl-2-[4-[4-(trifluoromethoxy)phenoxy]phenyl]-1,3,2-dioxaborolane
- 4,4,5,5-Tetramethyl-2-(4-(4-(trifluoromethoxy)phenoxy)phenyl)-1,3,2-dioxaborolane
- 4,4,5,5-Tetramethyl-2-(4-[4-(Trifluoromethoxy)Phenoxy]Phenyl)-1,3,2-Dioxaborolane
- 4,4,5,5-tetramethyl-2-{4-[4-(trifluoromethoxy)phenoxy]phenyl}-1,3,2-dioxaborolane
- BHC33732
- W12384
- 4,4,5,5-Tetramethyl-2-[4-[4-(trifluoromethoxy)phenoxy]phenyl]-1,3,2-dioxaborolane
- MDL： MFCD28126909
- Inchi： 1S/C19H20BF3O4/c1-17(2)18(3,4)27-20(26-17)13-5-7-14(8-6-13)24-15-9-11-16(12-10-15)25-19(21,22)23/h5-12H,1-4H3
- InChI Key： VHUGESOJEBDHSY-UHFFFAOYSA-N
- SMILES： FC(OC1C=CC(=CC=1)OC1C=CC(B2OC(C)(C)C(C)(C)O2)=CC=1)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 27
Rotatable Bond Count: 4
Complexity: 480
Topological Polar Surface Area: 36.9

4,4,5,5-Tetramethyl-2-[4-[4-(trifluoromethoxy)phenoxy]phenyl]-1,3,2-dioxaborolane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM209545-250mg	4,4,5,5-Tetramethyl-2-(4-(4-(trifluoromethoxy)phenoxy)phenyl)-1,3,2-dioxaborolane	1426337-32-7	95+%	250mg	$161	2021-08-04
Chemenu	CM209545-1g	4,4,5,5-Tetramethyl-2-(4-(4-(trifluoromethoxy)phenoxy)phenyl)-1,3,2-dioxaborolane	1426337-32-7	95+%	1g	$322	2021-08-04
Chemenu	CM209545-5g	4,4,5,5-Tetramethyl-2-(4-(4-(trifluoromethoxy)phenoxy)phenyl)-1,3,2-dioxaborolane	1426337-32-7	95+%	5g	$968	2021-08-04
Chemenu	CM209545-250mg	4,4,5,5-Tetramethyl-2-(4-(4-(trifluoromethoxy)phenoxy)phenyl)-1,3,2-dioxaborolane	1426337-32-7	95+%	250mg	$161	2022-09-02
Chemenu	CM209545-1g	4,4,5,5-Tetramethyl-2-(4-(4-(trifluoromethoxy)phenoxy)phenyl)-1,3,2-dioxaborolane	1426337-32-7	95+%	1g	$322	2022-09-02
Chemenu	CM209545-5g	4,4,5,5-Tetramethyl-2-(4-(4-(trifluoromethoxy)phenoxy)phenyl)-1,3,2-dioxaborolane	1426337-32-7	95+%	5g	$968	2022-09-02
eNovation Chemicals LLC	D773263-100mg	4,4,5,5-tetramethyl-2-[4-[4-(trifluoromethoxy)phenoxy]phenyl]-1,3,2-dioxaborolane	1426337-32-7	95%	100mg	$210	2023-09-02
eNovation Chemicals LLC	D773263-250mg	4,4,5,5-tetramethyl-2-[4-[4-(trifluoromethoxy)phenoxy]phenyl]-1,3,2-dioxaborolane	1426337-32-7	95%	250mg	$300	2023-09-02
eNovation Chemicals LLC	D773263-1g	4,4,5,5-tetramethyl-2-[4-[4-(trifluoromethoxy)phenoxy]phenyl]-1,3,2-dioxaborolane	1426337-32-7	95%	1g	$545	2023-09-02
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